Cas no 1261492-39-0 (Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate)

• Product Name: Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate
• CAS No: 1261492-39-0
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 4935297
• Update Time: 2025-06-08

Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(hydroxymethyl)naphthalene-1-carboxylate
• Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate

• Inchi： 1S/C13H12O3/c1-16-13(15)11-4-2-3-10-6-5-9(8-14)7-12(10)11/h2-7,14H,8H2,1H3
• InChI Key： MVGNCWLUHAKOMO-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=CC=CC(C(=O)OC)=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Additional information on Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate

Recent Advances in the Study of Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate (CAS: 1261492-39-0)

Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate (CAS: 1261492-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its naphthalene backbone and functional hydroxymethyl and carboxylate groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in targeting specific biological pathways, making it a promising candidate for therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate as a precursor in the synthesis of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic route to derivatize the compound, resulting in analogs with enhanced inhibitory activity against cyclooxygenase-2 (COX-2). The findings suggest that modifications at the hydroxymethyl position can significantly influence the compound's bioactivity, paving the way for further optimization.

In another groundbreaking study, researchers from the University of Cambridge demonstrated the compound's utility in fluorescent probe development. By conjugating Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate with a boron-dipyrromethene (BODIPY) fluorophore, they created a highly sensitive probe for detecting reactive oxygen species (ROS) in live cells. This application highlights the compound's potential in diagnostic and imaging technologies, offering new tools for studying oxidative stress-related diseases.

Furthermore, a 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the compound's role in the development of kinase inhibitors. The study revealed that Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate-derived compounds exhibited potent inhibitory effects against protein kinase C (PKC), a target implicated in cancer and neurodegenerative disorders. Molecular docking studies provided insights into the binding interactions, suggesting that the naphthalene core plays a critical role in stabilizing the inhibitor-enzyme complex.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate-based compounds. Recent research has focused on improving solubility and bioavailability through structural modifications, such as the introduction of polar substituents or prodrug strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, Methyl 7-(hydroxymethyl)naphthalene-1-carboxylate (CAS: 1261492-39-0) continues to be a valuable scaffold in chemical biology and drug discovery. Its diverse applications—from anti-inflammatory agents to fluorescent probes and kinase inhibitors—underscore its versatility. Future research should prioritize mechanistic studies and in vivo validation to fully realize its therapeutic potential.